Cas no 1121-05-7 (2-Cyclopenten-1-one,2,3-dimethyl-)

2-Cyclopenten-1-one,2,3-dimethyl- Properties

Names and Identifiers

• 2-Cyclopenten-1-one,2,3-dimethyl-
• 2,3-DIMETHYL-2-CYCLOPENTEN-1-ONE
• 2,3-dimethylcyclopent-2-en-1-one
• 2,3-Dimethylcyclopenta-2-en-1-one
• 2-Cyclopenten-1-one,2,3-dimethyl
• Cyclopent-2-en-1-one,2,3-dimethyl
• 2-Cyclopenten-1-one, 2,3-dimethyl-
• 2,3-dimethyl-cyclopent-2-en-1-one
• AKOS015912514
• Y6A4YU4DWN
• 2,3-Dimethyl-cyclopent-2-enone
• SCHEMBL161507
• CS-0253128
• Cyclopent-2-en-1-one, 2,3-dimethyl
• InChI=1/C7H10O/c1-5-3-4-7(8)6(5)2/h3-4H2,1-2H
• J-002707
• 2,3-Dimethyl-2-cyclopenten-1-one #
• 2,3-dimethylcyclopent-2-enone
• Q63395351
• EN300-62493
• DTXSID80149901
• 2,3-Dimethyl-2-cyclopenten-1-one, 99%
• 2,3-DIMETHYL-2-CYCLOPENTENONE
• 1121-05-7
• UNII-Y6A4YU4DWN
• dimethylcyclopentenone
• 2,3-Dimethylcyclopent-2-en-1-one
• 2,3-Dimethyl-2-cyclopenten-1-one
• +Expand

• MDL： MFCD00192078
• InChIKey： UZLQSPYGTUMKGS-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10O/c1-5-3-4-7(8)6(5)2/h3-4H2,1-2H3
• SMILES： CC1=C(C)CCC1=O

Computed Properties

• Exact Mass: 110.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 110.073
• Heavy Atom Count: 8
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.68570
• PSA: 17.07000
• Refractive Index: n20/D 1.49(lit.)
• Boiling Point: 80 °C/10 mmHg(lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.968 g/mL at 25 °C(lit.)

2-Cyclopenten-1-one,2,3-dimethyl- Security Information

• WGK Germany：3
• Hazardous Material transportation number：NA 1993 / PGIII
• Storage Condition：0-6°C

2-Cyclopenten-1-one,2,3-dimethyl- Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%